Cas no 1291847-93-2 (N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1291847-93-2
• MF: C₂₅H₂₅N₃O₂S₂
• MW: 463.614903211594
• CID: 5323076
• Update Time: 2025-11-06

N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• STL092148
• N-(4-butylphenyl)-2-((4-oxo-3-(o-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-(4-butylphenyl)-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• Inchi： 1S/C25H25N3O2S2/c1-3-4-8-18-10-12-19(13-11-18)26-22(29)16-32-25-27-20-14-15-31-23(20)24(30)28(25)21-9-6-5-7-17(21)2/h5-7,9-15H,3-4,8,16H2,1-2H3,(H,26,29)
• InChI Key： SWTOQUFCMILQDG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1=NC2C=CSC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 693
• XLogP3: 6.5
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Comprehensive Analysis of N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1291847-93-2)

In the rapidly evolving field of pharmaceutical and organic chemistry, N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1291847-93-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and potential applications, is gaining attention among researchers and industry professionals. The compound's unique thieno[3,2-d]pyrimidine core and sulfanyl acetamide moiety make it a promising candidate for various biomedical and material science applications.

The structural complexity of N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide offers a wide range of possibilities for modification and optimization. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy in recent years. The 4-oxo-3H,4H-thieno[3,2-d]pyrimidine scaffold is known to interact with various enzyme active sites, making it a valuable template for drug discovery programs targeting inflammatory diseases and metabolic disorders.

Recent trends in chemical research highlight the growing importance of heterocyclic compounds like 1291847-93-2. The scientific community is actively investigating how the butylphenyl and methylphenyl substituents influence the compound's physicochemical properties and biological activity. These structural features are crucial for understanding the molecule's lipophilicity, bioavailability, and potential drug-target interactions, which are hot topics in current medicinal chemistry research.

The synthesis of N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide involves sophisticated organic transformations that showcase modern synthetic methodology. The thienopyrimidine core construction typically requires multi-step sequences involving cyclocondensation reactions, while the introduction of the sulfanyl acetamide moiety often employs nucleophilic substitution strategies. These synthetic approaches are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance to contemporary process chemistry challenges.

From an analytical perspective, CAS 1291847-93-2 presents interesting characterization challenges due to its structural complexity. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These analytical methods are particularly important for quality control in pharmaceutical development, where even minor impurities can significantly impact biological activity.

The potential applications of N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide extend beyond traditional pharmaceuticals. Materials scientists are exploring its use in organic electronics due to the π-conjugated system present in the thienopyrimidine core. This aligns with current research trends focusing on organic semiconductors and photovoltaic materials, addressing the growing demand for sustainable energy solutions.

In the context of drug discovery, the compound's structure-activity relationship (SAR) is of particular interest. Computational chemists are employing molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with various biological targets. These in silico approaches, combined with experimental data, are accelerating the identification of potential therapeutic applications while reducing development costs.

The stability and degradation pathways of 1291847-93-2 are important considerations for its practical applications. Studies focusing on its behavior under various pH conditions, thermal stress, and photolytic exposure provide valuable insights for formulation scientists. These investigations are crucial for developing stable drug products or functional materials with consistent performance characteristics.

As research into N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide progresses, its intellectual property landscape becomes increasingly important. Patent analysts note growing activity around similar thienopyrimidine derivatives, reflecting the commercial potential of this chemical class. This legal aspect is particularly relevant for pharmaceutical companies and research institutions investing in novel therapeutic agents.

The environmental impact and green chemistry aspects of synthesizing CAS 1291847-93-2 are receiving attention from sustainability-focused researchers. Efforts to develop more atom-economical synthetic routes and reduce the use of hazardous reagents align with global initiatives for sustainable chemical production. These considerations are becoming increasingly important in both academic and industrial settings.

Looking forward, the scientific community anticipates that N-(4-butylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide will continue to be a subject of intense research. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing novel therapeutic agents and functional materials. As analytical techniques and synthetic methodologies advance, our understanding of this compound's full potential will undoubtedly expand.